N-(2,4-dichlorophenyl)-4-(6-oxo-3-(p-tolyl)pyridazin-1(6H)-yl)butanamide

• IUPAC Name: N-(2,4-dichlorophenyl)-4-[3-(4-methylphenyl)-6-oxopyridazin-1-yl]butanamide
• InChI: InChI=1S/C21H19Cl2N3O2/c1-14-4-6-15(7-5-14)18-10-11-21(28)26(25-18)12-2-3-20(27)24-19-9-8-16(22)13-17(19)23/h4-11,13H,2-3,12H2,1H3,(H,24,27)
• InChI Key: XVGRVBRPASHXDZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CCCC(=O)NC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C21H19Cl2N3O2
• Molecular Weight: 416.3 g/mol
• CAS No.: 946322-56-1

Description

N-(2,4-dichlorophenyl)-4-(6-oxo-3-(p-tolyl)pyridazin-1(6H)-yl)butanamide is a useful research compound. Its molecular formula is C21H19Cl2N3O2 and its molecular weight is 416.3. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

N-(2,4-dichlorophenyl)-4-(6-oxo-3-(p-tolyl)pyridazin-1(6H)-yl)butanamide is used in the synthesis of various heterocyclic compounds. These compounds exhibit antimicrobial and antifungal activities, demonstrating their potential in medical research and pharmaceutical applications (Sayed, Hamed, Meligi, Boraie, & Shafik, 2003).

Antitumor Activity

This chemical has been used to synthesize compounds with marked inhibition against human lung adenocarcinoma and gastric cancer cell lines, indicating its significance in cancer research (Liu, Zhao, & Lu, 2020).

Preparation of ReI Complexes

It plays a role in the formation of mononuclear ReI complexes, useful in advanced materials science and catalysis research (Saldías, Palominos, Pizarro, & Vega, 2020).

Analgesic and Anti-Inflammatory Applications

The compound is a precursor in synthesizing pyridazinone derivatives, which have been evaluated for their analgesic and anti-inflammatory activities, highlighting its potential in the development of new therapeutic agents (Doğruer & Şahin, 2003).

Formation of Pyrazolo[3,4-d]-pyrimidines

It's utilized in creating pyrazolo[3,4-d]-pyrimidines and related compounds, expected to have considerable chemical and pharmacological activities (Al-Afaleq & Abubshait, 2001).

Corrosion Inhibition

This compound and its derivatives have been investigated for their role in inhibiting the corrosion of metals, particularly mild steel, in acidic environments, making it relevant in materials science and engineering (Mashuga, Olasunkanmi, & Ebenso, 2017).